Cas no 2387597-82-0 (1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol)

• Product Name: 1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol
• CAS No: 2387597-82-0
• MF: C₈H₈ClIN₄O
• MW: 338.53279209137
• CID: 5290350
• Update Time: 2026-03-10

1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]-1,3,5-triazine-2-methanol, 4-chloro-8-iodo-α,7-dimethyl-
• 1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol

• Inchi： 1S/C8H8ClIN4O/c1-3-5(10)7-11-6(4(2)15)12-8(9)14(7)13-3/h4,15H,1-2H3
• InChI Key： DCYFRDBLEXMIPI-UHFFFAOYSA-N
• SMILES： N12N=C(C)C(I)=C1N=C(C(C)O)N=C2Cl

Experimental Properties

• Density: 2.23±0.1 g/cm3(Predicted)
• pka: 13.11±0.20(Predicted)

Additional information on 1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol

Professional Introduction to 1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol (CAS No. 2387597-82-0)

1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2387597-82-0, belongs to a class of heterocyclic molecules that exhibit remarkable potential in various biological and chemical applications. The intricate structure of this molecule, featuring a pyrazolo[1,5-a][1,3,5]triazine core appended with an ethanol side chain, makes it a fascinating subject for further investigation.

The pyrazolo[1,5-a][1,3,5]triazine scaffold is a prominent motif in medicinal chemistry due to its ability to interact with multiple biological targets. Specifically, the presence of both chloro and iodo substituents on the triazine ring enhances its reactivity and diversity in chemical transformations. The 4-chloro and 8-iodo groups provide strategic positions for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Additionally, the 7-methyl substituent contributes to the stability and electronic properties of the molecule, making it a versatile building block for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer and inflammatory disorders. The unique structural features of 1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol have positioned it as a promising candidate for such applications. Studies have demonstrated that this compound can modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, preliminary in vitro experiments suggest that it may inhibit the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells.

The ethanol side chain of this molecule not only influences its solubility but also provides a handle for further chemical modifications. This flexibility allows researchers to explore various derivatization strategies aimed at optimizing pharmacokinetic properties and enhancing target specificity. For example, conjugation with targeting ligands or prodrugs could potentially improve delivery to specific tissues or organs. Such modifications are crucial for developing effective therapeutic agents that minimize off-target effects while maximizing therapeutic efficacy.

Advances in computational chemistry have also played a pivotal role in understanding the potential of 1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol. Molecular modeling studies have revealed insights into its binding interactions with biological targets at an atomic level. These simulations have helped predict which regions of the molecule are most likely to engage with specific proteins or enzymes. This information is invaluable for guiding experimental efforts and designing more potent derivatives.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the pyrazolo[1,5-a][1,3,5]triazine core followed by functionalization with chloro and iodo groups. The introduction of the ethanol side chain typically involves nucleophilic substitution reactions or other suitable methods depending on the synthetic route chosen. Each step must be carefully optimized to ensure high yield and purity.

In conclusion, 1-(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)ethanol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research efforts are focused on exploring its therapeutic applications and developing novel derivatives with improved properties. As our understanding of molecular interactions continues to grow，this compound is poised to make substantial contributions to the development of next-generation pharmaceuticals.